N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide

• IUPAC Name: N-[3-(3-fluorophenyl)phenyl]-1-(2-methylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H27FN2O/c1-16(2)15-25-11-9-17(10-12-25)22(26)24-21-8-4-6-19(14-21)18-5-3-7-20(23)13-18/h3-8,13-14,16-17H,9-12,15H2,1-2H3,(H,24,26)
• InChI Key: WFFLUVQMVCZWPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(CC1)C(=O)NC2=CC=CC(=C2)C3=CC(=CC=C3)F
• Molecular Formula: C22H27FN2O
• Molecular Weight: 354.5 g/mol

Description

N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide, also known as FUB-144, is a synthetic cannabinoid that has gained attention in the scientific research community due to its potential therapeutic applications. FUB-144 was first synthesized in 2013 by a team of researchers at the pharmaceutical company Pfizer.

Mechanism of Action

N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide acts on the endocannabinoid system, specifically the CB1 receptor, which is responsible for regulating pain, mood, appetite, and memory. N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide binds to the CB1 receptor in a similar manner to THC, the psychoactive component of cannabis, but with a higher affinity.
Biochemical and Physiological Effects:
N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide has been shown to induce analgesia, reduce anxiety and depression-like behaviors, and improve cognitive function in animal models. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide is that it is a synthetic compound, which allows for greater control over its purity and potency compared to natural cannabinoids. However, one limitation is that N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications and potential side effects.

Future Directions

Possible future directions for research on N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide include investigating its potential use as a treatment for neurodegenerative diseases, exploring its effects on different types of pain, and further investigating its potential as a neuroprotective agent. Additionally, more research is needed to understand the long-term effects of N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide on the endocannabinoid system and overall health.

Scientific Research Applications

N-(3'-fluoro-3-biphenylyl)-1-isobutyl-4-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of various medical conditions, including chronic pain, anxiety, and depression. It has also been investigated for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.